Cas no 2362-79-0 (Benzenamine,N-[(4-chlorophenyl)methylene]-)

Benzenamine, N-[(4-chlorophenyl)methylene]- is an organic compound classified as a Schiff base, featuring an imine functional group (–C=N–) derived from the condensation of an aromatic amine and a 4-chlorobenzaldehyde. This compound is of interest in synthetic chemistry due to its role as an intermediate in the preparation of pharmaceuticals, agrochemicals, and coordination complexes. Its structural properties, including the conjugated π-system and electron-withdrawing chloro substituent, enhance its utility in catalysis and ligand design. The compound exhibits stability under controlled conditions and serves as a versatile building block for further functionalization, making it valuable in research and industrial applications requiring tailored organic frameworks.

Benzenamine,N-[(4-chlorophenyl)methylene]- structure

2362-79-0 structure

Product Name:Benzenamine,N-[(4-chlorophenyl)methylene]-

CAS No:2362-79-0

MF:C₁₃H₁₀ClN

MW:215.678202152252

CID:266565

PubChem ID:238776

Update Time:2025-08-05

Benzenamine,N-[(4-chlorophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

- Benzenamine,N-[(4-chlorophenyl)methylene]-
- 1-(4-chlorophenyl)-N-phenylmethanimine
- (4-chlorobenzylidene)phenylamine
- 1-(4-chlorophenyl)-N-phenyl-methanimine
- N-(4-chlorobenzylidene)aniline
- N-(4-chloro-benzylidene)-aniline
- N-[(4-chlorophenyl)methylene]benzenamine
- N-[(p-chlorophenyl)methylene]benzenamine
- p-chlorobenzylideneaniline
- Benzenamine, N-[(4-chlorophenyl)methylene]-, [N(E)]-
- p-chlorobenzylidene-phenyl-amine
- N-[(4-Chlorophenyl)methylidene]aniline
- (E)-N-(4-Chlorobenzylidene)aniline
- (E)-1-(4-chlorophenyl)-N-phenyl-methanimine
- BS-42750
- NSC-43310
- SB78695
- N-p-chlorobenzylideneaniline
- starbld0019391
- 4-chlorobenzalaniline
- SCHEMBL442612
- 1613-95-2
- (E)-1-(4-CHLOROPHENYL)-N-PHENYLMETHANIMINE
- AKOS000343936
- NSC43310
- MFCD00018761
- SY323148
- D79438
- 2362-79-0
- p-Chlorbenzyliden-anilin
- DTXSID601306312
- Inchi： 1S/C13H10ClN/c14-12-8-6-11(7-9-12)10-15-13-4-2-1-3-5-13/h1-10H/b15-10+
- InChI Key： CFBVFBIZXQEQHX-XNTDXEJSSA-N
- SMILES： ClC1C=CC(/C=N/C2C=CC=CC=2)=CC=1

Computed Properties

Exact Mass: 215.0503
Monoisotopic Mass: 215.05
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 12.4Å²

Experimental Properties

Density: 1.08
Boiling Point: 327°Cat760mmHg
Flash Point: 151.6°C
Refractive Index: 1.567
PSA: 12.36
LogP: 4.09060

Benzenamine,N-[(4-chlorophenyl)methylene]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
1PlusChem	1P00BOAZ-100mg	1-(4-chlorophenyl)-N-phenyl-methanimine	2362-79-0		100mg	$125.00	2025-02-25
A2B Chem LLC	AF43915-100mg	1-(4-chlorophenyl)-N-phenyl-methanimine	2362-79-0		100mg	$90.00	2024-04-20

Benzenamine,N-[(4-chlorophenyl)methylene]- Related Literature

1. Gold-catalyzed formal [4π+2π]-cycloadditions of tert-butyl propiolates with aldehydes and ketones to form 4H-1,3-dioxine derivatives

Somnath Narayan Karad,Wei-Kang Chung,Rai-Shung Liu Chem. Commun. 2015 51 13004
2. Acceptorless dehydrogenative construction of CN and CC bonds through catalytic aza-Wittig and Wittig reactions in the presence of an air-stable ruthenium pincer complex

Nandita Biswas,Kalicharan Das,Bitan Sardar,Dipankar Srimani Dalton Trans. 2019 48 6501
3. Diastereoselective, multicomponent access to trans-2-aryl-4-arylamino-1,2,3,4-tetrahydroquinolines via an AA′BC sequential four-component reaction and their application to 2-arylquinoline synthesis

Pascual Ribelles,Vellaisamy Sridharan,Mercedes Villacampa,Ma Teresa Ramos,J. Carlos Menéndez Org. Biomol. Chem. 2013 11 569
4. Chemoselectivity in reactions of an α-diazo-β-diketone with some conjugative double-bond systems

Jiaxi Xu,Qihan Zhang,Liangbi Chen,Hui Chen J. Chem. Soc. Perkin Trans. 1 2001 2266
5. Notes

C. V. Y. Chong,J. P. Redfern,J. E. Salmon,P. W. Kent,K. R. Wood,J. J. Ferraro,I. A. Kaye,U. Weiss,R. S. Matthews,A. A. Scala,D. N. Purohit,N. C. Sogani,J. H. Dunlop,R. D. Gillard,J. W. Clark-Lewis,R. P. Singh,J. Lewis,R. S. Nytholm,S. S. Sandhu,M. H. B. Stiddard,V. S. V. Nayar,R. D. Peacock,D. W. Russell,M. Davis,C. F. Cullis,J. G. Yates,G. Wilkinson,D. M. Harris,G. W. A. Fowles,R. A. Walton,K. Feenan,L. A. Cort,R. G. Manders,G. R. Parlett,W. Gee,R. A. Shaw,B. C. Smith,K. W. Buck,A. B. Foster,A. Labib,J. M. Webber J. Chem. Soc. 1964 2811

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Additional information on Benzenamine,N-[(4-chlorophenyl)methylene]-

Benzenamine, N-[(4-chlorophenyl)methylene] (CAS No. 2362-79-0)

Benzenamine, N-[(4-chlorophenyl)methylene], also known by its CAS number 2362-79-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of aniline, with a substituent at the nitrogen atom that introduces a methylene group attached to a 4-chlorophenyl ring. The structure of this compound is characterized by its aromatic amine functionality, which plays a crucial role in its chemical reactivity and potential applications.

The synthesis of Benzenamine, N-[(4-chlorophenyl)methylene] typically involves the reaction of aniline with an appropriate aldehyde or ketone under specific conditions. This type of reaction is well-documented in organic chemistry and often employs methods such as the Schollkopf modification or other condensation techniques to achieve the desired product. The presence of the chlorine substituent on the phenyl ring adds complexity to the synthesis process, as it can influence the reactivity and selectivity of intermediate steps.

Recent studies have highlighted the potential of Benzenamine, N-[(4-chlorophenyl)methylene] in various applications. For instance, researchers have explored its use in the development of novel materials for optoelectronic devices. The compound's aromatic system and nitrogen functionality make it a promising candidate for applications in light-emitting diodes (LEDs) and organic photovoltaics (OPVs). Additionally, its ability to form stable charge transfer complexes has been investigated for use in sensors and molecular electronics.

In terms of physical properties, Benzenamine, N-[(4-chlorophenyl)methylene] exhibits a melting point that is typical for compounds with similar molecular weights and functional groups. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various synthetic procedures. The compound's UV-vis spectrum reveals strong absorption bands in the visible region, which is indicative of its potential for use in light-harvesting applications.

The chemical stability of Benzenamine, N-[(4-chlorophenyl)methylene] has been studied under different conditions. It has been found to be stable under ambient conditions but can undergo degradation when exposed to strong oxidizing agents or under harsh acidic or basic conditions. These findings are important for its safe handling and storage in research and industrial settings.

In conclusion, Benzenamine, N-[(4-chlorophenyl)methylene] (CAS No. 2362-79-0) is a versatile compound with a wide range of potential applications in materials science and organic electronics. Its unique chemical structure and properties make it a valuable tool for researchers exploring new materials for energy-related technologies. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.